7-Chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline
Overview
Description
7-Chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline is an important organic intermediate . It belongs to the class of 1,2,3,4-tetrahydroisoquinolines (THIQ), which are a large group of natural products . THIQ-based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
The synthesis of THIQs has garnered a lot of attention in the scientific community . Commonly used synthetic strategies for constructing the core scaffold of THIQs have been discussed . In recent years, research interest has been directed towards the synthesis of C(1)-substituted derivatives of tetrahydroisoquinolines, as they can act as precursors for various alkaloids displaying multifarious biological activities .Molecular Structure Analysis
The molecular structure of this compound is similar to other 1,2,3,4-tetrahydroisoquinolines, with a chloro substituent at the 7-position and a methyl substituent at the 2-position .Chemical Reactions Analysis
The chemical reactions involving 1,2,3,4-tetrahydroisoquinolines have been studied extensively. In particular, reactions involving the isomerization of the iminium intermediate (exo/endo isomerization) are highlighted .Scientific Research Applications
Therapeutic Potential in Drug Discovery
1,2,3,4-Tetrahydroisoquinoline (THIQ) derivatives, including 7-Chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline, have shown significant promise in various therapeutic areas, particularly in anticancer drug discovery. THIQs are considered "privileged scaffolds" due to their presence in natural compounds and their versatile pharmacological properties. Recent patents and studies have highlighted the potential of THIQ derivatives in treating cancer, demonstrating their ability to act as anticancer antibiotics and showing promise as novel drug candidates with unique mechanisms of action. Notably, the US FDA's approval of trabectedin, a drug based on the THIQ scaffold, for treating soft tissue sarcomas underscores the clinical relevance of these compounds in oncology (Singh & Shah, 2017).
Neuroprotective and Antidepressant Activities
Some derivatives of 1,2,3,4-tetrahydroisoquinoline, such as 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), have been identified as endogenous compounds in the mammalian brain with potential neuroprotective, antiaddictive, and antidepressant-like activities. Studies on rodents have suggested that 1MeTIQ could play a crucial role in neuroprotection against neurodegenerative diseases and could also serve as a potential treatment for depression and addiction, pointing to a broad spectrum of CNS-related therapeutic applications for THIQ derivatives (Antkiewicz‐Michaluk, Wąsik, & Michaluk, 2018).
Role in Infectious Diseases
Beyond their applications in cancer and neurodegenerative diseases, THIQ derivatives have also been explored for their potential in treating infectious diseases such as malaria. Although chloroquine, a well-known antimalarial drug, has faced challenges due to the emergence of resistant strains of Plasmodium falciparum, ongoing research into the biochemical properties of chloroquine and its derivatives continues to reveal new therapeutic possibilities. This includes the development of novel compounds based on the chloroquine scaffold that could be effective against a variety of infectious and noninfectious diseases, further highlighting the versatility of the THIQ scaffold in medicinal chemistry (Njaria, Okombo, Njuguna, & Chibale, 2015).
Safety and Hazards
Future Directions
The future directions in the research of 1,2,3,4-tetrahydroisoquinolines, including 7-Chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline, involve the development of novel THIQ analogs with potent biological activity . There is also interest in the synthesis of C(1)-substituted derivatives, as they can act as precursors for various alkaloids .
Properties
IUPAC Name |
7-chloro-2-methyl-3,4-dihydro-1H-isoquinoline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN/c1-12-5-4-8-2-3-10(11)6-9(8)7-12/h2-3,6H,4-5,7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKRZBMZGMMTAGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1)C=C(C=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.